Cas no 101622-77-9 ((E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol)
101622-77-9 structure
Product Name:(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol
CAS No:101622-77-9
MF:C12H20O4
MW:228.284804344177
CID:6765267
Update Time:2024-03-03
(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol Chemical and Physical Properties
Names and Identifiers
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- (E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol
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- Inchi： 1S/C12H20O4/c1-6-12(5,15-10(2)13)9-7-8-11(3,4)16-14/h6-8,14H,1,9H2,2-5H3/b8-7+/t12-/m0/s1
- InChI Key： MDHMWLQXNWJRGN-GUOLPTJISA-N
- SMILES： C(OO)(C)(C)/C=C/C[C@](OC(C)=O)(C)C=C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- XLogP3: 1.804
(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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